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Diaplasinin (PAI-749) Profile

The table below summarizes the core biochemical data for Diaplasinin as available from the search results

[1].

Property Value / Description

CAS Number 481631-45-2 [1]

Molecular Formula C₃₂H₃₁N₅O [1]

Molecular Weight 501.62 g/mol [1]

Biological Target Plasminogen Activator Inhibitor-1 (PAI-1) [1]

Reported IC₅₀ (PAI-1) 295 nM [1]

Reported IC₅₀ (tPA protection) 157 nM [1]

Reported IC₅₀ (uPA protection) 87 nM [1]

Appearance Off-white to light yellow solid [1]

Recommended Solvent DMSO (125 mg/mL, ~249 mM) [1]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 3 Tech Support

https://www.smolecule.com/products/s538532?utm_src=pdf-body
https://www.smolecule.com/products/s538532?utm_src=pdf-interest
https://www.smolecule.com/products/s538532?utm_src=pdf-body
https://www.smolecule.com/products/s538532?utm_src=pdf-body
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.medchemexpress.com/diaplasinin.html
https://www.smolecule.com/products/s538532?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanism of PAI-1 and Diaplasinin Inhibition

Plasminogen Activator Inhibitor-1 (PAI-1) is a key serine protease inhibitor that regulates fibrinolysis (the

breakdown of blood clots) by inhibiting tissue-type and urokinase-type plasminogen activators (tPA and

uPA) [2]. It is structurally unique among serpins because it can spontaneously convert from an active form to

a latent, inactive state [2] [3]. Vitronectin, a plasma glycoprotein, binds to and stabilizes PAI-1 in its active

conformation [3].

While the exact molecular interaction for Diaplasinin is not detailed in the search results, one study

characterizes a different small-molecule PAI-1 inhibitor, AZ3976. This compound was found to accelerate

the latency transition of PAI-1; it binds to a latent-like "prelatent" form of PAI-1, shifting the equilibrium

away from the active state and thereby reducing its activity [3]. The following diagram illustrates this general

inhibitory mechanism, which may be relevant for understanding the class of small molecules to which

Diaplasinin belongs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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